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Compound of Interest

Compound Name: SB590885

Cat. No.: B1417418 Get Quote

Technical Support Center: SB590885
This technical support center provides researchers, scientists, and drug development

professionals with essential information on the stability, storage, and handling of the B-Raf

inhibitor, SB590885.

Frequently Asked Questions (FAQs)
Q1: What are the recommended storage conditions for SB590885?

A: For optimal stability, SB590885 should be stored as a powder at -20°C for up to 3 years.[1]

[2] Once dissolved in a solvent, the stock solution should be aliquoted to avoid repeated

freeze-thaw cycles and stored at -80°C for up to 2 years or -20°C for up to 1 year.[1][3]

Q2: What is the best solvent for dissolving SB590885?

A: Dimethyl sulfoxide (DMSO) is the recommended solvent for preparing stock solutions of

SB590885 for in vitro experiments.[1][4] It is soluble up to 10 mg/mL in DMSO.[3] For in vivo

studies, formulations using a combination of DMSO, PEG300, Tween-80, and saline, or DMSO

and corn oil have been used.[3]

Q3: My SB590885 is difficult to dissolve. What can I do?

A: If you encounter solubility issues, gentle warming (up to 60°C) and sonication can aid in the

dissolution of SB590885 in DMSO.[2][3] It is also crucial to use freshly opened, anhydrous

DMSO, as its hygroscopic nature can significantly impact the solubility of the compound.[1][3]
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Q4: What is the known stability of SB590885 under different conditions?

A: While specific data on the stability of SB590885 under varying pH and light conditions is not

readily available, it is recommended to store solutions protected from light and at a neutral pH

to minimize potential degradation. The compound is stable for extended periods when stored

as a powder or a frozen stock solution according to the recommended conditions.

Q5: At what concentration should I use SB590885 in my cell-based assays?

A: The effective concentration of SB590885 will vary depending on the cell line and the specific

assay. For inhibiting ERK phosphorylation in B-Raf V600E mutant cell lines, EC50 values range

from 28 nM to 290 nM.[3] For cell proliferation assays, IC50 values are typically in the range of

0.1 µM to 0.87 µM for sensitive cell lines.[3] It is always recommended to perform a dose-

response experiment to determine the optimal concentration for your specific experimental

setup.

Data Presentation
Table 1: Storage Conditions for SB590885

Form
Storage
Temperature

Duration Citations

Powder -20°C 3 years [1][2]

Powder 4°C 2 years [3]

In Solvent -80°C 2 years [1][3]

In Solvent -20°C 1 year [1][3]

Table 2: Solubility of SB590885
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Solvent
Maximum
Concentration

Notes Citations

DMSO 10 mg/mL (22.05 mM)

Ultrasonic and

warming to 60°C may

be required. Use

newly opened DMSO.

[3]

DMSO 10 mM - [4]

DMF 2 mg/mL -

Ethanol 0.5 mg/mL -

Water Insoluble - [1]

Troubleshooting Guide
Below is a troubleshooting guide to address common issues that may arise during the handling

and use of SB590885.

Start:
Experiencing issue with SB590885 What is the issue?

Difficulty Dissolving / Precipitation
Solubility

Low or No Biological ActivityActivity

Inconsistent Results

Inconsistency

Is the DMSO fresh and anhydrous?

Was the compound/stock stored correctly?

Are you using aliquots to avoid freeze-thaw cycles?

Use new, high-quality DMSO.No

Gently warm (to 60°C) and/or sonicate.Yes

Improper storage can lead to degradation. Use a fresh vial/stock.No

Is the concentration appropriate for the cell line?

Yes

Perform a dose-response experiment.No

Yes

Aliquot stock solutions after preparation.No
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Click to download full resolution via product page

Caption: Troubleshooting workflow for common SB590885 issues.

Experimental Protocols
1. Preparation of SB590885 Stock Solution

Objective: To prepare a concentrated stock solution of SB590885 for in vitro experiments.

Materials:

SB590885 powder

Anhydrous, high-purity Dimethyl Sulfoxide (DMSO)

Sterile microcentrifuge tubes

Vortexer

Water bath or sonicator (optional)

Procedure:

Briefly centrifuge the vial of SB590885 powder to ensure all the material is at the bottom.

Based on the desired stock concentration (e.g., 10 mM), calculate the required volume of

DMSO.

Add the calculated volume of fresh DMSO to the vial of SB590885.

Vortex the solution thoroughly until the powder is completely dissolved. If necessary,

gently warm the solution to 60°C or use a sonicator to aid dissolution.[3]

Once dissolved, create small-volume aliquots in sterile microcentrifuge tubes to avoid

repeated freeze-thaw cycles.

Store the aliquots at -80°C for long-term storage or -20°C for shorter-term storage.[1][3]
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2. In Vitro Cell Proliferation Assay (e.g., MTT or CellTiter-Glo)

Objective: To determine the effect of SB590885 on the proliferation of cancer cell lines.

Procedure:

Seed cells in a 96-well plate at a predetermined density and allow them to adhere

overnight.

Prepare serial dilutions of SB590885 in the appropriate cell culture medium. It is important

to include a vehicle control (DMSO) at the same final concentration as the highest

SB590885 concentration.

Remove the old medium from the cells and add the medium containing the different

concentrations of SB590885.

Incubate the cells for a specified period, typically 72 hours.[5]

Assess cell viability using a suitable method, such as MTT or CellTiter-Glo, following the

manufacturer's instructions.

Measure the absorbance or luminescence using a plate reader.

Calculate the percentage of cell viability relative to the vehicle control and determine the

IC50 value.
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Start: Cell Proliferation Assay

1. Seed cells in a 96-well plate

2. Allow cells to adhere overnight

3. Prepare serial dilutions of SB590885 in media

4. Treat cells with SB590885 dilutions

5. Incubate for 72 hours

6. Add viability reagent (e.g., MTT, CellTiter-Glo)

7. Measure absorbance/luminescence

8. Calculate IC50 value
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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